4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3,4-bis(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H15N3O2S/c1-20-13-7-3-11(4-8-13)15-17-18-16(22)19(15)12-5-9-14(21-2)10-6-12/h3-10H,1-2H3,(H,18,22)
• InChI Key: OJKLXZGCYFEHSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)OC
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

The compound “4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is substituted with two 4-methoxyphenyl groups and a thiol group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, two 4-methoxyphenyl groups, and a thiol group. The 4-methoxyphenyl groups are aromatic rings with a methoxy (OCH3) substituent, which can participate in pi-stacking interactions and hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-triazole ring and the thiol group. The thiol group, similar to an alcohol group, is a good nucleophile and can participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the 1,2,4-triazole ring could contribute to its stability and the thiol group could influence its solubility.

Scientific Research Applications

Corrosion Inhibition

4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol and its derivatives demonstrate significant potential in corrosion inhibition. Bentiss et al. (2009) found that 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole shows excellent inhibition performance on mild steel in hydrochloric acid, with efficiency up to 98% at low concentrations (Bentiss et al., 2009). Similarly, Elbelghiti et al. (2016) reported that 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole derivatives are effective corrosion inhibitors in acidic medium, with their adsorption on mild steel surface following Langmuir's adsorption isotherm (Elbelghiti et al., 2016).

Cholinesterase Inhibition and Anti-Proliferative Activity

Research by Arfan et al. (2018) demonstrated that S-alkylated derivatives of 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols show significant cholinesterase inhibitory potential, suggesting potential applications in treating conditions like Alzheimer's disease (Arfan et al., 2018). These compounds also exhibited anti-proliferative activity, indicating potential for cancer treatment.

Antimicrobial and Anti-inflammatory Activity

Labanauskas et al. (2004) synthesized derivatives of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibiting anti-inflammatory activity (Labanauskas et al., 2004). This indicates potential applications in developing new anti-inflammatory drugs. The synthesized compounds also showed antimicrobial properties, broadening their potential therapeutic applications.

Synthesis and Characterization

Wurfer et al. (2021) focused on the synthesis and characterization of 4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol and its derivatives, providing foundational knowledge for further research and application development (Wurfer et al., 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, it could interact with biological targets through the 1,2,4-triazole ring or the thiol group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it.